Ethyl 5-phenyl-3-(3,4,5-trimethoxybenzamido)thiophene-2-carboxylate

• IUPAC Name: ethyl 5-phenyl-3-[(3,4,5-trimethoxybenzoyl)amino]thiophene-2-carboxylate
• InChI: InChI=1S/C23H23NO6S/c1-5-30-23(26)21-16(13-19(31-21)14-9-7-6-8-10-14)24-22(25)15-11-17(27-2)20(29-4)18(12-15)28-3/h6-13H,5H2,1-4H3,(H,24,25)
• InChI Key: QWAIWSPEDPOMPQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(S1)C2=CC=CC=C2)NC(=O)C3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C23H23NO6S
• Molecular Weight: 441.5 g/mol

Description

“Ethyl 5-phenyl-3-(3,4,5-trimethoxybenzamido)thiophene-2-carboxylate” is a chemical compound that belongs to the class of organic compounds known as thiophenes. Thiophenes are compounds containing a ring made up of one sulfur atom and four carbon atoms. They are known to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.

Synthesis Analysis

The synthesis of thiophene derivatives often involves the reaction with different nucleophiles and electrophiles. Enaminones, which are extremely stable species, are often used as valuable precursors for the preparation of various organic compounds. They can be attacked by a given nucleophile at two sites, C-3 (the dialkylaminoethylene group) and C-1 (the carbonyl group), with the reactivity order C-3 > C-1. In addition, they can be attacked by an electrophile at C-2, oxygen, and/or nitrogen sites with reactivity order C-2 > N > O.

Chemical Reactions Analysis

The chemical reactions involving thiophene derivatives are diverse and depend on the specific compound and conditions. For instance, a new [2 + 2+1] cyclization of 3-(2-aryl-2-oxoethylidene)-2-oxindoles and two equivalents of α-thiocyanato ketones in the presence of potassium t-butoxide under microwave irradiation were disclosed to provide 2,3,5-trisubstituted thiophene derivatives.

Scientific Research Applications

Anticancer Potential

• ETT has shown promise as an anticancer agent due to its ability to inhibit cell proliferation and induce apoptosis. Researchers have explored its impact on various cancer cell lines, including breast, lung, and colon cancer. .

Anti-Inflammatory Activity

• Inflammation plays a central role in many diseases. ETT possesses anti-inflammatory properties by modulating cytokines, inhibiting NF-κB activation, and reducing oxidative stress. .

Neuroprotective Effects

• ETT’s unique structure suggests neuroprotective potential. It may enhance neuronal survival, attenuate oxidative damage, and regulate neurotransmitter levels. .

Antimicrobial Properties

• ETT exhibits antibacterial and antifungal activities. It could be explored as an alternative to existing antimicrobial agents. .

Cardiovascular Applications

• Cardiovascular diseases remain a global health concern. ETT’s vasodilatory effects and potential to reduce oxidative stress make it interesting for cardiovascular research. .

Metabolic Syndrome and Diabetes

• ETT’s impact on glucose metabolism and insulin sensitivity has attracted attention. It may regulate blood sugar levels and lipid profiles. .

Future Directions

Thiophene-based analogs have been attracting a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for the medicinal chemist to synthesize and investigate new structural prototypes with more effective pharmacological activity.